![molecular formula C8H14N2O B099048 Hexahydro-1H-pyrido[1,2-A]pyrazin-3(2H)-one CAS No. 15932-74-8](/img/structure/B99048.png)
Hexahydro-1H-pyrido[1,2-A]pyrazin-3(2H)-one
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Description
Hexahydro-1H-pyrido[1,2-A]pyrazin-3(2H)-one is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 135472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Overview of Pyrazine Derivatives
Pyrazines, including derivatives similar in structure to Hexahydro-1H-pyrido[1,2-A]pyrazin-3(2H)-one, are notable for their wide range of applications in scientific research. These heterocyclic compounds, characterized by their nitrogen-containing rings, have been explored for various uses, notably in the fields of organic materials, nanoscience, and drug development due to their distinct electronic and structural properties.
Applications in Food Science
In the realm of food science, pyrazines play a crucial role due to their flavor-contributing properties. The Maillard reaction, a chemical reaction between amino acids and reducing sugars that occurs during the heating of food, is a significant process for synthesizing pyrazines. These compounds are sought after for their ability to impart baking, roasted, and nutty flavors. Advanced control strategies for pyrazine generation have been explored, including the use of specific reactants and modification of reaction conditions to enhance desirable flavors or minimize unwanted by-products (Yu et al., 2021).
Medicinal Chemistry and Pharmacological Properties
In medicinal chemistry, pyrazine derivatives have been investigated for their pharmacological effects. These compounds exhibit a broad spectrum of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties. The diversity in their biological effects makes them valuable as potential therapeutic agents and subjects for further pharmacological research (Ferreira & Kaiser, 2012).
Synthetic and Structural Chemistry
The structural and synthetic aspects of pyrazine derivatives have been extensively explored. These studies focus on the development of new synthetic methods, understanding the structural basis of their reactivity and interactions, and exploring their potential in forming complexes with metals for various applications in catalysis and materials science (Segura et al., 2015). Furthermore, the design and synthesis of pyrazine derivatives for creating n-type semiconductors, sensors, and other organic materials highlight the versatility and significance of these compounds in advancing technology and innovation.
Properties
IUPAC Name |
1,2,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c11-8-6-10-4-2-1-3-7(10)5-9-8/h7H,1-6H2,(H,9,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSBUPKXPDSKABE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CC(=O)NCC2C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20300236 |
Source
|
Record name | Hexahydro-2H-pyrido[1,2-a]pyrazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20300236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15932-74-8 |
Source
|
Record name | 15932-74-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=135472 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Hexahydro-2H-pyrido[1,2-a]pyrazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20300236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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